![molecular formula C16H17NO5S B3137058 N-(2-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycine CAS No. 432004-28-9](/img/structure/B3137058.png)
N-(2-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycine
Overview
Description
N-(2-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycine is a useful research compound. Its molecular formula is C16H17NO5S and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Herbicide Transport in Agriculture
N-(2-methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycine is structurally related to glyphosate, a common herbicide. Research indicates that herbicides like glyphosate, due to preferential flow, can quickly move to groundwater even when strongly sorbed to soil. This was investigated using lysimeters to study the leaching of herbicides under worst-case scenarios (Malone et al., 2004).
Influence on Transferase Enzymes
Studies have been conducted on compounds structurally similar to this compound, demonstrating effects on various transferase enzymes. These include activation of GOT and GPT activities and inhibitory effects on γ-GT activity, suggesting potential biochemical and therapeutic relevance (Tomi, Al-qaisi & Al-Qaisi, 2010).
Applications in Organic Synthesis
Compounds with structural similarities to this compound are utilized in organic synthesis, such as in the preparation of indolocarbazoles and other complex organic molecules. These compounds often serve as intermediates in the synthesis of pharmaceuticals and other bioactive compounds (Magnus, Exon & Sear, 1983).
Properties
IUPAC Name |
2-(2-methoxy-N-(4-methylphenyl)sulfonylanilino)acetic acid |
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InChI |
InChI=1S/C16H17NO5S/c1-12-7-9-13(10-8-12)23(20,21)17(11-16(18)19)14-5-3-4-6-15(14)22-2/h3-10H,11H2,1-2H3,(H,18,19) |
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InChI Key |
SMXMNTDYRZRWTM-UHFFFAOYSA-N |
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Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)O)C2=CC=CC=C2OC |
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Molecular Formula |
C16H17NO5S |
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Molecular Weight |
335.4 g/mol |
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CAS No. |
432004-28-9 |
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| Record name | N-(2-Methoxyphenyl)-N-[(4-methylphenyl)sulfonyl]glycine | |
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Retrosynthesis Analysis
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